Cas no 84278-62-6 (2-Pyridinamine, 3,5-dinitro-N-(1-phenylethyl)-)

• Product Name: 2-Pyridinamine, 3,5-dinitro-N-(1-phenylethyl)-
• CAS No: 84278-62-6
• MF: C₁₃H₁₂N₄O₄
• MW: 288.25878238678
• CID: 667435
• PubChem ID: 71414681
• Update Time: 2025-04-19

2-Pyridinamine, 3,5-dinitro-N-(1-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinamine, 3,5-dinitro-N-(1-phenylethyl)-
• 3,5-dinitro-N-(1-phenylethyl)pyridin-2-amine
• DTXSID00834125
• 84278-62-6

• Inchi： 1S/C13H12N4O4/c1-9(10-5-3-2-4-6-10)15-13-12(17(20)21)7-11(8-14-13)16(18)19/h2-9H,1H3,(H,14,15)
• InChI Key： ALKCAMXKWWEYAE-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC(=CN=C1NC(C)C1C=CC=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 288.08585488g/mol
• Monoisotopic Mass: 288.08585488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 117Ų